Cas no 2418682-23-0 ((9H-fluoren-9-yl)methyl N-({3-amino-2,4-dimethyl-5-2-(trimethylsilyl)ethynylphenyl}methyl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-({3-amino-2,4-dimethyl-5-2-(trimethylsilyl)ethynylphenyl}methyl)carbamate
• CAS No: 2418682-23-0
• MF: C₂₉H₃₂N₂O₂Si
• MW: 468.662088394165
• CID: 5677648
• PubChem ID: 165785473
• Update Time: 2025-07-03

(9H-fluoren-9-yl)methyl N-({3-amino-2,4-dimethyl-5-2-(trimethylsilyl)ethynylphenyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26630655
• 2418682-23-0
• (9H-fluoren-9-yl)methyl N-({3-amino-2,4-dimethyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methyl)carbamate
• (9H-fluoren-9-yl)methyl N-({3-amino-2,4-dimethyl-5-2-(trimethylsilyl)ethynylphenyl}methyl)carbamate

• Inchi： 1S/C29H32N2O2Si/c1-19-21(14-15-34(3,4)5)16-22(20(2)28(19)30)17-31-29(32)33-18-27-25-12-8-6-10-23(25)24-11-7-9-13-26(24)27/h6-13,16,27H,17-18,30H2,1-5H3,(H,31,32)
• InChI Key： GXRGZVGPVIRIDB-UHFFFAOYSA-N
• SMILES： [Si](C#CC1=CC(=C(C)C(=C1C)N)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(C)(C)C

Computed Properties

• Exact Mass: 468.22330480g/mol
• Monoisotopic Mass: 468.22330480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on (9H-fluoren-9-yl)methyl N-({3-amino-2,4-dimethyl-5-2-(trimethylsilyl)ethynylphenyl}methyl)carbamate

Introduction to (9H-fluoren-9-yl)methyl N-({3-amino-2,4-dimethyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methyl)carbamate (CAS No: 2418682-23-0)

The compound (9H-fluoren-9-yl)methyl N-({3-amino-2,4-dimethyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methyl)carbamate (CAS No: 2418682-23-0) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique combination of functional groups, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a trimethylsilyl (TMS)-protected ethynyl moiety, which makes it a valuable tool in modern chemical research.

Fmoc groups are widely used in peptide synthesis as they provide excellent protection for amino groups under various reaction conditions. The presence of the Fmoc group in this compound highlights its potential application in peptide synthesis and related fields. Additionally, the trimethylsilyl (TMS) group is a well-known protecting group for alcohols and other nucleophilic sites, offering stability during reaction sequences. The combination of these groups in a single molecule makes this compound a versatile building block for constructing complex molecules.

Recent advancements in click chemistry and transition-metal-catalyzed reactions have further expanded the utility of compounds like (9H-fluoren-9-yl)methyl N-({3-amino-2,4-dimethyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methyl)carbamate. For instance, the ethynyl group can participate in Sonogashira coupling reactions, enabling the construction of biaryl and heteroaryl compounds with high efficiency. This capability has been leveraged in the synthesis of various bioactive molecules and materials with tailored properties.

The structure of this compound also features a dimethylamino group, which can act as a directing group in aromatic substitution reactions. This feature enhances its versatility in synthetic routes requiring regioselective transformations. Furthermore, the steric bulk introduced by the fluorenyl group and the dimethyl substituents can influence the reactivity and selectivity of reactions involving this compound.

In terms of applications, this compound has been utilized in the development of advanced materials such as organic light-emitting diodes (OLEDs) and sensors. The fluorenyl moiety contributes to its optical properties, making it suitable for applications in optoelectronics. Recent studies have demonstrated that derivatives of this compound exhibit promising photoluminescence properties, which could be harnessed for next-generation display technologies.

The synthesis of (9H-fluoren-9-yl)methyl N-({3-amino-2,4-dimethyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methyl)carbamate involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the Fmoc group via nucleophilic acylation and the installation of the TMS ethynyl group through silylation techniques. These steps highlight the importance of protecting group strategies in modern organic synthesis.

From an environmental standpoint, researchers have explored green chemistry approaches to synthesize similar compounds, emphasizing the use of renewable resources and minimizing waste generation. While specific data on this compound's environmental impact are limited, its structure suggests that it could be designed with sustainability principles in mind through careful choice of starting materials and reaction conditions.

In conclusion, (9H-fluoren-9-yl)methyl N-({3-amino-2,4-dimethyl